Cas no 175989-38-5 (6,9-bis(2-aminoethylamino)benzo[g]isoquinoline-5,10-dione;hydrochloride)

• Product Name: 6,9-bis(2-aminoethylamino)benzo[g]isoquinoline-5,10-dione;hydrochloride
• CAS No: 175989-38-5
• MF: C₁₇H₂₀ClN₅O₂
• MW: 361.826002120972
• CID: 1362700
• PubChem ID: 45262985
• Update Time: 2025-08-05

6,9-bis(2-aminoethylamino)benzo[g]isoquinoline-5,10-dione;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Pixantrone monohydrochloride
• UNII-FC6HVZ9K78
• Pixantrone hydrochloride [MI]
• CHEMBL537394
• 6,9-Bis((2-aminoethyl)amino)benz(g)isoquinoline-5,10-dione hydrochloride
• Benz(g)isoquinoline-5,10-dione, 6,9-bis((2-aminoethyl)amino)-, hydrochloride (1:1)
• 6,9-bis(2-aminoethylamino)benzo[g]isoquinoline-5,10-dione,hydrochloride
• 6,9-bis(2-aminoethylamino)benzo[g]isoquinoline-5,10-dione
• hydrochloride
• Pixantrone hydrochloride
• DA-49906
• DTXSID40170054
• 175989-38-5
• FC6HVZ9K78
• CS-0007756
• Pixantrone HCl; Pirodavir HCl; BBR 2778 HCl
• Q27277919
• Pixantrone (hydrochloride)
• Pixantrone HCl
• HY-13727B
• 6,9-bis((2-aminoethyl)amino)benzo[g]isoquinoline-5,10-dione hydrochloride
• 6,9-bis(2-aminoethylamino)benzo[g]isoquinoline-5,10-dione;hydrochloride

• Inchi： 1S/C17H19N5O2.ClH/c18-4-7-21-12-1-2-13(22-8-5-19)15-14(12)16(23)10-3-6-20-9-11(10)17(15)24;/h1-3,6,9,21-22H,4-5,7-8,18-19H2;1H
• InChI Key： NXSHYUUREPUCRN-UHFFFAOYSA-N
• SMILES： Cl.O=C1C2C=CN=CC=2C(C2C(=CC=C(C=21)NCCN)NCCN)=O

Computed Properties

• Exact Mass: 361.1305526g/mol
• Monoisotopic Mass: 361.1305526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 472
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 123Ų

Additional information on 6,9-bis(2-aminoethylamino)benzo[g]isoquinoline-5,10-dione;hydrochloride

Research Update on 6,9-bis(2-aminoethylamino)benzo[g]isoquinoline-5,10-dione;hydrochloride (CAS: 175989-38-5)

6,9-bis(2-aminoethylamino)benzo[g]isoquinoline-5,10-dione;hydrochloride (CAS: 175989-38-5) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of benzo[g]isoquinoline derivatives, which are known for their diverse biological activities, including anticancer, antimicrobial, and antiviral properties. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological profile, and exploring its potential in targeted therapies.

One of the key areas of research involving 6,9-bis(2-aminoethylamino)benzo[g]isoquinoline-5,10-dione;hydrochloride is its role as a DNA intercalator. The compound's planar structure allows it to insert itself between DNA base pairs, thereby disrupting DNA replication and transcription. This mechanism is particularly relevant in the context of cancer therapy, where DNA intercalators are used to inhibit the proliferation of tumor cells. Recent in vitro studies have demonstrated its efficacy against a range of cancer cell lines, including breast, lung, and colon cancers, with promising results in terms of cytotoxicity and selectivity.

In addition to its anticancer properties, 6,9-bis(2-aminoethylamino)benzo[g]isoquinoline-5,10-dione;hydrochloride has also been investigated for its potential as an antimicrobial agent. A 2023 study published in the Journal of Medicinal Chemistry reported that the compound exhibited significant activity against drug-resistant strains of bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococci (VRE). The study highlighted the compound's ability to disrupt bacterial cell membranes and inhibit essential enzymatic processes, making it a promising candidate for further development.

Another notable aspect of recent research is the exploration of the compound's pharmacokinetic and pharmacodynamic properties. A preclinical study conducted in 2022 evaluated the bioavailability, metabolism, and toxicity profile of 6,9-bis(2-aminoethylamino)benzo[g]isoquinoline-5,10-dione;hydrochloride in animal models. The results indicated that the compound has a favorable pharmacokinetic profile, with good oral bioavailability and a manageable toxicity profile. These findings are critical for advancing the compound into clinical trials and optimizing dosing regimens.

Despite these promising developments, challenges remain in the development of 6,9-bis(2-aminoethylamino)benzo[g]isoquinoline-5,10-dione;hydrochloride as a therapeutic agent. Issues such as potential off-target effects, resistance mechanisms, and formulation stability need to be addressed. Ongoing research is focused on structural modifications to enhance selectivity and reduce toxicity, as well as the development of novel delivery systems to improve efficacy.

In conclusion, 6,9-bis(2-aminoethylamino)benzo[g]isoquinoline-5,10-dione;hydrochloride (CAS: 175989-38-5) represents a promising compound with multifaceted therapeutic potential. Its ability to intercalate DNA, coupled with its antimicrobial and anticancer activities, makes it a valuable candidate for further investigation. Continued research efforts are expected to shed light on its full therapeutic potential and pave the way for its clinical application.